molecular formula C8H8BrF3N2O2S B8542089 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine trifluoroacetate

2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine trifluoroacetate

Cat. No. B8542089
M. Wt: 333.13 g/mol
InChI Key: UCHUXDXVOCGEBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine trifluoroacetate is a useful research compound. Its molecular formula is C8H8BrF3N2O2S and its molecular weight is 333.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine trifluoroacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine trifluoroacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine trifluoroacetate

Molecular Formula

C8H8BrF3N2O2S

Molecular Weight

333.13 g/mol

IUPAC Name

2-bromo-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;2,2,2-trifluoroacetic acid

InChI

InChI=1S/C6H7BrN2S.C2HF3O2/c7-6-9-4-1-2-8-3-5(4)10-6;3-2(4,5)1(6)7/h8H,1-3H2;(H,6,7)

InChI Key

UCHUXDXVOCGEBS-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2=C1N=C(S2)Br.C(=O)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-tert-butoxycarbonyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine (890 mg) was dissolved in dichloromethane (2 ml), and to the solution trifluoroacetic acid (15 ml) was added, and the mixture was stirred at room temperature for 1 minute. The reaction mixture was concentrated under reduced pressure, and diethyl ether was added to the residue. Precipitated solid materials were collected by filtration to obtain the title compound (867 mg) as a colorless solid.
Quantity
890 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two

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